Cas no 95537-36-3 ((S)-Ethyl 4-bromo-3-hydroxybutanoate)

• Product Name: (S)-Ethyl 4-bromo-3-hydroxybutanoate
• CAS No: 95537-36-3
• MF: C₆H₁₁BrO₃
• MW: 211.053741693497
• CID: 810990
• PubChem ID: 2733694
• Update Time: 2025-11-02

(S)-Ethyl 4-bromo-3-hydroxybutanoate Chemical and Physical Properties

Names and Identifiers

• (S)-Ethyl 4-bromo-3-hydroxybutanoate
• (S)-4-BROMO-3-HYDROXYBUTYRIC ACID ETHYL ETHER
• Butanoic acid,4-bromo-3-hydroxy-, ethyl ester, (3S)-
• ethyl (3S)-4-bromo-3-hydroxybutanoate
• Ethyl (S)-(-)-4-bromo-3-hydroxybutyrate
• Ethyl (S)-(?)-4-bromo-3-hydroxybutyrate
• (S)-4-bromo-3-hydroxybutyric acid ethyl ester
• (S)-bromo-3-hydroxybutyric acid ethy ester
• ethyl (S)-4-bromo-3-hydroxybutyrate
• ethyl-(3S)-4-bromo-3-hydroxybutyrate
• Ethyl-(S)-(-)-4-Bromo-3-hydroxybutanoate
• AC-13919
• ETHYL(S)-4-BROMO-3-HYDROXYBUTANOATE
• DTXSID90369976
• ETHYL (S)-4-BROMO-3-HYDROXYBUTANOATE
• AIZRKZQHJNWBEI-YFKPBYRVSA-N
• 95537-36-3
• (S)-Ethyl4-bromo-3-hydroxybutanoate
• Ethyl (S)-(-)-4-bromo-3-hydroxybutyrate, technical grade
• AKOS016842845
• Butanoic acid,4-bromo-3-hydroxy-,ethyl ester,(3R)-
• Butanoic acid,4-bromo-3-hydroxy-,ethyl ester,(3S)-
• CS-0370350
• ethyl (3s)-4-bromo-3-hydroxybutyrate
• SCHEMBL1405832
• 4-bromo-2-ethyl-3-hydroxy-butanoate

• MDL： MFCD00672875
• Inchi： 1S/C6H11BrO3/c1-2-10-6(9)3-5(8)4-7/h5,8H,2-4H2,1H3/t5-/m0/s1
• InChI Key： AIZRKZQHJNWBEI-YFKPBYRVSA-N
• SMILES： BrC[C@H](CC(=O)OCC)O

Computed Properties

• Exact Mass: 209.98900
• Monoisotopic Mass: 209.98916g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 5
• Complexity: 105
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 0.6
• Topological Polar Surface Area: 46.5Ų

Experimental Properties

• Color/Form: Yellow liquid
• Density: 1.468 g/mL at 25 °C(lit.)
• Boiling Point: 94-96 °C2 mm Hg(lit.)
• Flash Point: >230 °F
• Refractive Index: n20/D 1.474(lit.)
• PSA: 46.53000
• LogP: 0.69540
• Solubility: Not determined

(S)-Ethyl 4-bromo-3-hydroxybutanoate Security Information

• WGK Germany：3
• Hazard Category Code： 41
• Safety Instruction： S39-S26
• Hazardous Material Identification：
• Risk Phrases：R41

Additional information on (S)-Ethyl 4-bromo-3-hydroxybutanoate

Comprehensive Overview of (S)-Ethyl 4-bromo-3-hydroxybutanoate (CAS No. 95537-36-3): Properties, Applications, and Industry Insights

(S)-Ethyl 4-bromo-3-hydroxybutanoate (CAS No. 95537-36-3) is a chiral ester compound widely recognized for its role in organic synthesis and pharmaceutical intermediates. With the molecular formula C₆H₁₁BrO₃, this optically active molecule features a bromine substituent and a hydroxyl group, making it a versatile building block for asymmetric synthesis. Its high enantiomeric purity and reactive functional groups have garnered significant attention in research and industrial applications, particularly in the development of chiral drugs and fine chemicals.

In recent years, the demand for (S)-Ethyl 4-bromo-3-hydroxybutanoate has surged due to its utility in green chemistry and sustainable synthesis. Researchers are increasingly exploring its potential in biocatalysis and enzyme-mediated reactions, aligning with global trends toward eco-friendly manufacturing. The compound’s stereoselective properties also make it valuable for constructing complex molecular architectures, such as beta-hydroxy esters and lactones, which are pivotal in fragrances and agrochemicals.

From a technical perspective, CAS No. 95537-36-3 exhibits a boiling point of approximately 120–125°C under reduced pressure and a specific optical rotation of [α]_D²⁰ = +15° to +20° (c=1, CHCl₃). Its solubility in polar solvents like ethanol and acetone facilitates its use in catalytic hydrogenation and cross-coupling reactions. These characteristics are frequently highlighted in patent literature and academic journals, reflecting its importance in advancing medicinal chemistry.

Industry professionals often search for synthesis methods of (S)-Ethyl 4-bromo-3-hydroxybutanoate, suppliers of CAS 95537-36-3, and applications in chiral resolution. Addressing these queries, modern synthetic routes emphasize atom economy and low-waste processes, while commercial suppliers prioritize GMP compliance and batch-to-batch consistency. Additionally, the compound’s role in peptide modification and protease inhibitor design has become a hotspot in drug discovery.

Looking ahead, (S)-Ethyl 4-bromo-3-hydroxybutanoate is poised to play a critical role in emerging fields like AI-driven molecular design and high-throughput screening. Its integration with machine learning algorithms for predicting reaction outcomes exemplifies the intersection of computational chemistry and traditional synthesis. As regulatory frameworks evolve, the compound’s safety profiles and handling guidelines remain essential considerations for laboratories and manufacturers alike.

In summary, CAS No. 95537-36-3 represents a cornerstone of modern chiral synthesis, bridging gaps between academia and industry. Its multifaceted applications—from pharmaceutical intermediates to specialty chemicals—underscore its enduring relevance in a rapidly advancing scientific landscape.